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Compound Name:
methoxypyrazine

Cat. No.: B11845576

Get Quote

5-Chloro-2-iodo-3-methoxypyrazine is a halogenated heterocyclic compound with significant

potential as a versatile intermediate in medicinal chemistry and materials science. Its unique
substitution pattern—featuring a chloro, an iodo, and a methoxy group on a pyrazine core—
offers multiple reaction sites for synthetic transformations, making it a valuable building block
for the synthesis of complex molecular architectures. As with any novel or sparsely
documented chemical, a thorough understanding of its potential hazards and the
implementation of rigorous safety protocols are paramount for ensuring the well-being of
laboratory personnel.

This guide provides a comprehensive overview of the material safety data for 5-Chloro-2-iodo-
3-methoxypyrazine, drawing upon data from structurally analogous compounds and
established best practices for handling halogenated aromatic compounds. The absence of
extensive toxicological data for this specific molecule necessitates a cautious approach,
treating it as a substance with potential hazards until proven otherwise.

Section 1: Chemical and Physical Properties
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A clear identification of the compound is the first step in any safety assessment. The known
properties of 5-Chloro-2-iodo-3-methoxypyrazine are summarized below.

Property Value Source
CAS Number 476623-12-8 [1]
Molecular Formula CsH4CIIN20 [1]
Molecular Weight 270.46 g/mol [1]
Solid (inferred from similar
Appearance N/A
compounds)
Storage Temperature 4°C, protect from light [2]

Section 2: Hazard Identification and GHS
Classification (Inferred)

While a specific Safety Data Sheet (SDS) for 5-Chloro-2-iodo-3-methoxypyrazine is not
readily available, a hazard assessment can be inferred from structurally similar compounds,
such as 5-Bromo-2-iodo-3-methoxypyrazine and 5-Chloro-2-iodopyridine.[2][3] The presence of
halogen atoms and the aromatic pyrazine ring suggests potential for toxicity and irritation.

Inferred GHS Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[2][3]
Signal Word: Warning[2]

Pictogram:
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Section 3: Safe Handling and Storage Protocols

Given the inferred hazards, a multi-layered approach to safety is essential. This involves a
combination of engineering controls, personal protective equipment (PPE), and stringent
laboratory practices.

Engineering Controls: The First Line of Defense

Engineering controls are designed to minimize exposure by isolating the hazard from the
operator.

e Chemical Fume Hood: All handling of 5-Chloro-2-iodo-3-methoxypyrazine, including
weighing, transferring, and reactions, must be conducted within a properly functioning
chemical fume hood.[5] This is critical to prevent the inhalation of any dust or vapors.

o Ventilation: Ensure adequate ventilation in the laboratory, especially in areas where the
compound is stored.[6]

o Safety Showers and Eyewash Stations: These must be readily accessible and tested
regularly.[7]

Personal Protective Equipment (PPE): Essential
Individual Protection

The appropriate selection and use of PPE is mandatory.

o Eye Protection: Chemical splash goggles or a face shield are required to protect against eye
contact.[7][8]

e Hand Protection: Wear nitrile or other chemically resistant gloves. It is recommended to
double-glove.[5] Always consult the glove manufacturer's compatibility chart.[5]

» Skin and Body Protection: A fully buttoned lab coat must be worn.[5] For larger quantities or
when there is a risk of splashing, consider an impervious apron.

o Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be
controlled by a fume hood, a NIOSH-approved respirator may be necessary.[5]
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Storage and Segregation

Proper storage is crucial to prevent degradation and accidental reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[4][9][10] The recommended storage temperature is 4°C, and the compound should be
protected from light.[2]

e Incompatible Materials: Segregate from strong oxidizing agents, strong acids, and bases.[7]
[9] Store away from incompatible materials that could generate toxic or flammable gases
upon contact.[11]

e Labeling: All containers must be clearly labeled with the full chemical name and relevant
hazard warnings.

Section 4: Emergency Procedures

Preparedness for accidental exposure or release is a critical component of laboratory safety.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[4] If skin irritation persists, seek medical attention.

« Inhalation: Remove the victim to fresh air.[4] If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water. Seek immediate medical attention.

[4]

Spill and Leak Response

The response to a spill depends on its size and location.
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o Small Spills (inside a fume hood):
o Ensure appropriate PPE is worn.
o Absorb with an inert, dry material (e.g., vermiculite, sand).
o Scoop the material into a suitable container for disposal.[4]
o Clean the spill area thoroughly.

o Large Spills (outside a fume hood):
o Evacuate the area immediately.[5]

o Notify others in the vicinity and your institution's Environmental Health & Safety (EHS)
department.[5]

o Prevent entry into the area.

o If there is an immediate threat of fire or a large, uncontained release, call emergency
services.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or foam.[7]

o Specific Hazards: Thermal decomposition may produce irritating and toxic gases, including
nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen halides.[4][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[12]

Experimental Workflow Visualization

The following diagrams illustrate the logical flow for safe handling and emergency response.
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Caption: Standard workflow for handling 5-Chloro-2-iodo-3-methoxypyrazine.
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Caption: Decision tree for responding to a chemical spill.

Conclusion: A Commitment to a Culture of Safety
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5-Chloro-2-iodo-3-methoxypyrazine presents exciting opportunities for chemical innovation.
However, its potential hazards, inferred from its chemical structure and the properties of related
compounds, demand a disciplined and informed approach to laboratory safety. By integrating
the principles of E-E-A-T (Expertise, Experience, Authoritativeness, and Trustworthiness) into
every aspect of handling this compound—from meticulous planning and the use of appropriate
controls to emergency preparedness—researchers can confidently and safely explore its
synthetic utility. The protocols outlined in this guide serve as a foundation for developing robust,
self-validating safety systems within your laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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